![molecular formula C5H7ClN2O B2788448 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride CAS No. 1955506-52-1](/img/structure/B2788448.png)
1-(1H-imidazol-2-yl)ethan-1-one hydrochloride
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Overview
Description
“1-(1H-imidazol-2-yl)ethan-1-one hydrochloride” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . The synthesis of 1-substituted 1H-imidazol-2(3H)-ones 1 from the respective 1H-imidazole 3-oxides 34 by photochemical isomerization has been reported .Molecular Structure Analysis
The molecular weight of “1-(1H-imidazol-2-yl)ethan-1-one hydrochloride” is 146.57 . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
“1-(1H-imidazol-2-yl)ethan-1-one hydrochloride” is a white or colorless solid that is highly soluble in water and other polar solvents . It is stored at room temperature .Scientific Research Applications
Antibacterial Activity
Imidazole derivatives have been reported to show antibacterial activity . They could be used in the development of new antibacterial drugs.
Antimycobacterial Activity
Imidazole derivatives also exhibit antimycobacterial properties . This suggests potential applications in the treatment of diseases caused by mycobacteria, such as tuberculosis.
Anti-inflammatory Activity
Compounds containing an imidazole ring have been found to possess anti-inflammatory properties . They could be used in the development of drugs for treating various inflammatory conditions.
Antitumor Activity
Imidazole derivatives have shown antitumor activity . This suggests they could be used in cancer therapy.
Antidiabetic Activity
Imidazole derivatives have been reported to exhibit antidiabetic properties . This indicates potential applications in the treatment of diabetes.
Anti-allergic Activity
Compounds containing an imidazole ring have anti-allergic properties . They could be used in the development of drugs for treating allergies.
Antipyretic Activity
Imidazole derivatives have been found to possess antipyretic (fever-reducing) properties . This suggests potential applications in the treatment of fever.
Antiviral Activity
Imidazole derivatives also exhibit antiviral properties . This indicates potential applications in the treatment of viral infections.
Mechanism of Action
Target of Action
1-(1H-imidazol-2-yl)ethan-1-one hydrochloride is a compound that contains an imidazole ring . Imidazole derivatives have been known to exhibit a broad range of biological activities, including antibacterial, antifungal, and antiviral effects . .
Mode of Action
Imidazole derivatives are known to interact with various enzymes and receptors due to their amphoteric nature . They can act as enzyme substrates, providing insights into enzyme specificity.
Biochemical Pathways
Imidazole is a basic core of some natural products such as histidine, purine, histamine, and dna-based structures . Therefore, it can be inferred that this compound may interact with pathways involving these molecules.
Pharmacokinetics
Imidazole compounds are generally known to be highly soluble in water and other polar solvents , which could influence their bioavailability.
Result of Action
Imidazole derivatives have been reported to exhibit various biological activities, including antibacterial, antifungal, and antiviral effects .
Action Environment
It is known that the properties of imidazole compounds can be influenced by factors such as ph and temperature .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(1H-imidazol-2-yl)ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O.ClH/c1-4(8)5-6-2-3-7-5;/h2-3H,1H3,(H,6,7);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEGJCILHFFAGLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC=CN1.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1955506-52-1 |
Source
|
Record name | 1-(1H-imidazol-2-yl)ethan-1-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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